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Abstract
Tat-NR2B9c, also known as NA-1 or Nerinetide, is a neuroprotective peptide that has been the

subject of extensive research, particularly in the context of ischemic stroke.[1] It is an

interference peptide designed to uncouple the N-methyl-D-aspartate receptor (NMDAR) from

downstream excitotoxic signaling pathways without blocking the receptor's ion channel

function.[2] This is achieved by specifically targeting the interaction between the NMDAR

subunit NR2B and the scaffolding protein postsynaptic density-95 (PSD-95).[2][3] By disrupting

this link, Tat-NR2B9c selectively mitigates neuronal damage mediated by nitric oxide and

superoxide production.[1] Preclinical studies in various animal models, including primates, have

demonstrated significant neuroprotective efficacy.[4][5] While a major Phase 3 clinical trial

(ESCAPE-NA1) did not meet its primary endpoint in the overall population, a prespecified

subgroup analysis revealed significant benefits for patients who did not receive concurrent

alteplase therapy, suggesting a promising future for this targeted neuroprotective strategy.[6][7]

This guide provides an in-depth overview of its mechanism of action, a summary of key

quantitative data, detailed experimental protocols, and a look into its clinical development.
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Core Mechanism of Action
Tat-NR2B9c is a 20-amino-acid peptide that consists of two key parts:

An 11-amino acid protein transduction domain derived from the HIV Tat protein, which

facilitates penetration of the blood-brain barrier and cell membranes.[8]

A 9-amino acid sequence (NR2B9c) corresponding to the C-terminus of the GluN2B

(formerly NR2B) subunit of the NMDA receptor.[1]

During an ischemic event, excessive glutamate release leads to overactivation of NMDARs.

This triggers a cascade of neurotoxic events. The scaffolding protein PSD-95 plays a crucial

role by physically linking the GluN2B subunit of the NMDAR to neuronal nitric oxide synthase

(nNOS).[7][9] This proximity allows the calcium influx from NMDAR activation to efficiently

stimulate nNOS, leading to a massive production of nitric oxide (NO), a key mediator of

excitotoxicity.[1] Furthermore, PSD-95 also couples NMDAR activation to the activation of

NADPH oxidase (NOX2), resulting in the production of superoxide radicals.[1][10]

Tat-NR2B9c acts as a competitive inhibitor. The NR2B9c portion of the peptide binds with high

affinity to the PDZ domains of PSD-95, thereby disrupting the formation of the GluN2B-PSD-

95-nNOS ternary complex.[3][9] This uncoupling action prevents the downstream production of

both nitric oxide and superoxide without affecting the essential physiological functions of the

NMDAR, such as calcium influx and the activation of pro-survival signaling pathways.[2][11]
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Preclinical Evaluation Workflow for Tat-NR2B9c
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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